Cas no 898792-02-4 (Cyclopentyl-(3,4,5-trifluorophenyl)methanone)

• Product Name: Cyclopentyl-(3,4,5-trifluorophenyl)methanone
• CAS No: 898792-02-4
• MF: C₁₂H₁₁F₃O
• MW: 228.210354089737
• CID: 1948468
• PubChem ID: 24724185
• Update Time: 2025-05-23

Cyclopentyl-(3,4,5-trifluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• cyclopentyl-(3,4,5-trifluorophenyl)methanone
• CYCLOPENTYL 3,4,5-TRIFLUOROPHENYL KETONE
• CTK5G6852
• AG-H-67159
• Cyclopentyl(3,4,5-trifluorophenyl)methanone
• 898792-02-4
• DTXSID40642584
• MFCD03841336
• AKOS010915732
• CYCLOPENTYL3,4,5-TRIFLUOROPHENYLKETONE
• Cyclopentyl-(3,4,5-trifluorophenyl)methanone

• MDL： MFCD03841336
• Inchi： 1S/C12H11F3O/c13-9-5-8(6-10(14)11(9)15)12(16)7-3-1-2-4-7/h5-7H,1-4H2
• InChI Key： FYXPUDXFIZXSBQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C1CCCC1)=O)F)F

Computed Properties

• Exact Mass: 228.07600
• Monoisotopic Mass: 228.07619946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.47680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopentyl-(3,4,5-trifluorophenyl)methanone

Introduction to Cyclopentyl-(3,4,5-trifluorophenyl)methanone (CAS No. 898792-02-4)

Cyclopentyl-(3,4,5-trifluorophenyl)methanone, identified by its CAS number 898792-02-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This ketone derivative combines a cyclopentyl group with a trifluorophenyl moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of fluorine atoms in the aromatic ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

The structural features of Cyclopentyl-(3,4,5-trifluorophenyl)methanone make it a valuable building block for the development of pharmaceutical agents. Its unique chemical properties have been explored in several recent studies, particularly in the context of small-molecule drug discovery. The trifluorophenyl group contributes to the compound's ability to interact with biological targets, while the cyclopentyl side chain provides steric hindrance that can influence binding affinity and selectivity.

In recent years, researchers have leveraged Cyclopentyl-(3,4,5-trifluorophenyl)methanone to develop novel compounds with potential therapeutic applications. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atoms in the trifluorophenyl ring enhance the compound's resistance to metabolic degradation, improving its bioavailability and efficacy.

The synthesis of Cyclopentyl-(3,4,5-trifluorophenyl)methanone typically involves multi-step organic reactions, including Friedel-Crafts acylation followed by functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical use. Recent advancements in catalytic systems have further refined these processes, making the production of high-quality Cyclopentyl-(3,4,5-trifluorophenyl)methanone more efficient and scalable.

One notable application of this compound is in the development of antiviral agents. The trifluorophenyl group's electronic properties facilitate interactions with viral proteases and polymerases, making it an effective scaffold for designing inhibitors. Preliminary studies have shown promising results in inhibiting replication of certain viruses by targeting key enzymatic pathways. This underscores the importance of Cyclopentyl-(3,4,5-trifluorophenyl)methanone as a precursor in antiviral drug discovery.

The compound's potential extends beyond antiviral applications. Researchers have also explored its role in creating neuroprotective agents and anti-inflammatory drugs. The ability of trifluorinated aromatic compounds to modulate biological signaling pathways has been well-documented. In particular, derivatives of Cyclopentyl-(3,4,5-trifluorophenyl)methanone have shown promise in reducing neuroinflammation and protecting against oxidative stress-related neurodegenerative diseases.

In conclusion, Cyclopentyl-(3,4,5-trifluorophenyl)methanone (CAS No. 898792-02-4) is a multifaceted compound with significant implications for pharmaceutical research. Its unique structural features and chemical properties make it an indispensable tool in developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.